Cas no 62715-96-2 (1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)-)
62715-96-2 structure
Product Name:1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)-
CAS No:62715-96-2
MF:C10H12N2O
MW:176.215082168579
CID:390578
PubChem ID:71373793
Update Time:2025-04-19
1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)-
- 1-(4,5,6,7-tetrahydroindazol-1-yl)prop-2-en-1-one
- 62715-96-2
- DTXSID30796606
- 1-(4,5,6,7-Tetrahydro-1H-indazol-1-yl)prop-2-en-1-one
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- Inchi: 1S/C10H12N2O/c1-2-10(13)12-9-6-4-3-5-8(9)7-11-12/h2,7H,1,3-6H2
- InChI Key: VWYIUPVGPPRJIU-UHFFFAOYSA-N
- SMILES: O=C(C=C)N1C2=C(C=N1)CCCC2
Computed Properties
- Exact Mass: 176.094963011g/mol
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.9Ų
1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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